Cas no 25372-08-1 (1H-Imidazole, 1-(pentafluorophenyl)-)

• Product name: 1H-Imidazole, 1-(pentafluorophenyl)-
• CAS No: 25372-08-1
• MF: C₉H₃F₅N₂
• MW: 234.125539064407
• CID: 1422478
• PubChem ID: 58249715

1H-Imidazole, 1-(pentafluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 1-(pentafluorophenyl)-
• SCHEMBL11461
• 1-(2,3,4,5,6-Pentafluorophenyl)-1H-imidazole
• 1-(Pentafluorophenyl)-1H-imidazole
• 25372-08-1
• DTXSID701257314
• AKOS008970036

• Inchi： InChI=1S/C9H3F5N2/c10-4-5(11)7(13)9(8(14)6(4)12)16-2-1-15-3-16/h1-3H
• InChI Key： BYWOLPBMZSXYKH-UHFFFAOYSA-N
• SMILES： C1=CN(C=N1)C2=C(C(=C(C(=C2F)F)F)F)F

Computed Properties

• Exact Mass: 234.02169
• Monoisotopic Mass: 234.02163891g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82